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Compound of Interest

Compound Name: 2-Furoylglycine

Cat. No.: B1328790

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of the known and predicted metabolic
pathways of 2-Furoylglycine, a dietary-derived metabolite. The information presented herein is
supported by experimental data from peer-reviewed literature and is intended to serve as a
valuable resource for those involved in metabolomics research and drug development.

Introduction to 2-Furoylglycine

2-Furoylglycine is an N-acylglycine that is formed in the body through the conjugation of 2-
furoic acid with the amino acid glycine.[1] 2-furoic acid is derived from the metabolism of furan-
containing compounds found in a variety of foods, particularly those that have undergone heat
treatment.[2][3] Notably, 2-Furoylglycine has been identified as a reliable biomarker for coffee
consumption, as furan derivatives are present in roasted coffee beans.[4][5] Understanding the
metabolic fate of 2-Furoylglycine is crucial for assessing its physiological roles and its
potential as a biomarker for dietary exposure.

Metabolic Pathways of 2-Furoylglycine

The metabolism of 2-Furoylglycine primarily involves its formation from precursor molecules
and its subsequent breakdown into constituent components. A comparative overview of the
central human pathway and a bacterial pathway for the metabolism of its precursor, 2-furoic
acid, is presented below.
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Human Metabolic Pathway

In humans, the principal pathway involves the enzymatic conjugation of 2-furoic acid with
glycine to form 2-Furoylglycine. This reaction is catalyzed by Glycine N-acyltransferase
(GLYAT), a mitochondrial enzyme responsible for the detoxification of various acyl-CoA
molecules. The primary predicted fate of 2-Furoylglycine is its hydrolysis back to 2-furoic acid

and glycine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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